2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-1-methylpyridin-4(1H)-one

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]-5-[(4-fluorophenyl)methoxy]-1-methylpyridin-4-one
• InChI: InChI=1S/C26H26FN3O5/c1-28-15-25(33-16-18-2-5-20(27)6-3-18)22(31)13-21(28)26(32)30-10-8-29(9-11-30)14-19-4-7-23-24(12-19)35-17-34-23/h2-7,12-13,15H,8-11,14,16-17H2,1H3
• InChI Key: KKSOGMYWNLXCLR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)OCC5=CC=C(C=C5)F
• Molecular Formula: C26H26FN3O5
• Molecular Weight: 479.5 g/mol

Description

2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-1-methylpyridin-4(1H)-one is a useful research compound. Its molecular formula is C26H26FN3O5 and its molecular weight is 479.508. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-1-methylpyridin-4(1H)-one and its derivatives have been synthesized and characterized in various studies. For example, a series of organotin(IV) derivatives containing the benzo[d][1,3]dioxol-5-ylmethyl piperazine moiety were synthesized and characterized by spectroscopy and crystallography. These derivatives demonstrated significant antibacterial, antifungal, and cytotoxic activity against ovarian cancer cells, with some compounds showing activity comparable to cisplatin (Shaheen et al., 2018).

Molecular Structure and Crystallography

The molecular structure and crystallography of similar compounds have been extensively studied. For instance, the crystal structures of specific derivatives demonstrate the importance of certain groups and substituents in contributing to anti-malarial activity. These structures reveal insights into the molecular conformation and intermolecular interactions, such as hydrogen bonds and intermolecular C-H-π interactions, that are crucial for biological activity (Cunico et al., 2009).

Biological Activities and Potential Applications

Various derivatives of the compound show a range of biological activities, which could be leveraged for therapeutic applications. For example, certain benzodioxolylmethyl piperazine derivatives are noted for their anti-malarial properties. Similarly, different structural analogues of this compound, such as N,N-dialkylated derivatives, have been identified as potent factor Xa inhibitors, indicating their potential use in anticoagulant therapy (Jia et al., 2004).